Cas no 2171147-40-1 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171147-40-1
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 6050477
• PubChem ID: 165547719
• Update Time: 2025-06-08

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2171147-40-1
• EN300-1513552

• Inchi： 1S/C21H22N2O5/c1-2-18(20(26)22-11-19(24)25)23-21(27)28-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,2,11-12H2,1H3,(H,22,26)(H,23,27)(H,24,25)/t18-/m1/s1
• InChI Key： MRJAAMMLMPUWOI-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C(NCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.15287181g/mol
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Compound CAS No 2171147-40-1: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic Acid

The compound with CAS number 2171147-40-1, known as 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the second carbon of the butanamide backbone, and an amino acid-derived side chain.

The structure of this compound is characterized by its Fmoc protecting group, which is a well-known moiety in peptide synthesis. The Fmoc group serves as a temporary protective group for amino acids during the synthesis of peptides, ensuring that only the desired amide bonds are formed. The presence of the Fmoc group in this compound suggests its potential application in peptide synthesis or as an intermediate in the production of more complex biomolecules.

Recent advancements in chiral chemistry have highlighted the importance of compounds with defined stereochemistry, such as this compound's (R)-configuration at the second carbon of the butanamide backbone. This stereochemistry is critical in determining the compound's biological activity and its interactions with other molecules. Researchers have demonstrated that such compounds can exhibit unique pharmacokinetic profiles and improved efficacy in therapeutic applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and stereoselective reductions. The use of Fmoc chemistry allows for precise control over the stereochemistry and functional groups during the synthesis process, making it a versatile platform for constructing complex molecules.

The applications of this compound are diverse and span across various scientific disciplines. In pharmacology, it has been explored as a potential lead compound for drug development, particularly in areas where stereochemistry plays a crucial role in molecular recognition and binding affinity. In biochemistry, it serves as a valuable tool for studying enzyme mechanisms and protein-ligand interactions.

Recent studies have also investigated the use of this compound in materials science, where its unique structure has been exploited to develop novel materials with tailored properties. For instance, researchers have reported on its application in creating self-assembling peptides that form nanofibers with potential applications in tissue engineering and drug delivery systems.

In conclusion, the compound with CAS number 2171147-40-1 represents a significant advancement in chemical synthesis and molecular design. Its intricate structure, incorporating an Fmoc protecting group and a chiral center, positions it as a valuable tool in various scientific fields. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.